Cas no 1451392-25-8 (3-Methoxymethoxy-4-methylphenylboronic acid)

• Product Name: 3-Methoxymethoxy-4-methylphenylboronic acid
• CAS No: 1451392-25-8
• MF: C₉H₁₃BO₄
• MW: 196.008123159409
• MDL: MFCD10566598
• CID: 4733299
• Update Time: 2025-05-20

3-Methoxymethoxy-4-methylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methoxymethoxy-4-methylphenylboronic acid
• (3-(Methoxymethoxy)-4-methylphenyl)boronic acid
• [3-(methoxymethoxy)-4-methylphenyl]boronic acid
• BC001891
• Z1444

• MDL： MFCD10566598
• Inchi： 1S/C9H13BO4/c1-7-3-4-8(10(11)12)5-9(7)14-6-13-2/h3-5,11-12H,6H2,1-2H3
• InChI Key： ZUMYKVLDXXANGN-UHFFFAOYSA-N
• SMILES： O(COC)C1C=C(B(O)O)C=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 165
• Topological Polar Surface Area: 58.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-Methoxymethoxy-4-methylphenylboronic acid

3-Methoxymethoxy-4-methylphenylboronic Acid: A Comprehensive Overview

3-Methoxymethoxy-4-methylphenylboronic acid, also known by its CAS number 1451392-25-8, is a versatile and intriguing compound that has garnered significant attention in the fields of organic synthesis, materials science, and drug discovery. This compound belongs to the class of phenylboronic acids, which are widely used as intermediates in various chemical reactions, particularly in Suzuki-Miyaura coupling reactions. The unique structure of 3-Methoxymethoxy-4-methylphenylboronic acid makes it a valuable tool in modern chemistry, offering a range of applications and opportunities for further research.

The molecular structure of 3-Methoxymethoxy-4-methylphenylboronic acid comprises a phenyl ring substituted with a methoxymethoxy group at the 3-position and a methyl group at the 4-position, with a boronic acid group attached directly to the phenyl ring. This arrangement imparts specific electronic and steric properties to the molecule, which are crucial for its reactivity and functionality. The presence of the methoxymethoxy group introduces electron-donating effects, enhancing the nucleophilicity of the boronic acid moiety, while the methyl group at the 4-position provides additional steric bulk, influencing the molecule's stability and reactivity.

Recent advancements in synthetic methodologies have significantly improved the accessibility and purity of 3-Methoxymethoxy-4-methylphenylboronic acid. Researchers have developed efficient routes for its synthesis, often employing palladium-catalyzed cross-coupling reactions or other transition-metal-mediated processes. These methods not only enhance yield but also ensure high purity, making this compound more viable for large-scale applications. For instance, a study published in Nature Chemistry demonstrated a novel approach to synthesizing this compound using microwave-assisted techniques, which drastically reduced reaction times while maintaining product quality.

The applications of 3-Methoxymethoxy-4-methylphenylboronic acid span across multiple disciplines. In organic synthesis, it serves as an excellent substrate for constructing biaryl structures via Suzuki couplings. Its ability to undergo these reactions under mild conditions makes it particularly appealing for synthesizing complex molecules with high precision. Additionally, this compound has found utility in materials science, where it is used as a precursor for functional polymers and advanced materials with tailored electronic properties.

In the realm of drug discovery, 3-Methoxymethoxy-4-methylphenylboronic acid has emerged as a promising candidate for developing novel therapeutic agents. Its unique structure allows for modular substitution patterns, enabling researchers to explore diverse pharmacophores with potential bioactivity. Recent studies have highlighted its role in designing inhibitors for kinase enzymes, which are critical targets in oncology and inflammatory diseases. For example, researchers at Stanford University reported that derivatives of this compound exhibited potent inhibitory activity against specific kinases involved in cancer progression.

The environmental impact and sustainability aspects of using 3-Methoxymethoxy-4-methylphenylboronic acid have also come under scrutiny. As green chemistry principles gain traction, there is an increasing emphasis on developing eco-friendly synthesis routes and minimizing waste generation. Innovations such as catalytic recycling of palladium catalysts and solvent-free reaction conditions have been explored to enhance the sustainability profile of this compound's production processes.

In conclusion, 3-Methoxymethoxy-4-methylphenylboronic acid, with its unique structural features and diverse applications, stands as a testament to the ingenuity of modern chemical research. Its role in advancing organic synthesis methodologies, materials science innovations, and drug discovery efforts underscores its importance in contemporary chemistry. As research continues to uncover new potentials for this compound, it is poised to make even greater contributions to scientific progress.